Cas no 872850-30-1 (1-Piperidinecarboxylic acid, 4-(cyanomethyl)-4-methyl-,1,1-dimethylethyl ester)

• Product Name: 1-Piperidinecarboxylic acid, 4-(cyanomethyl)-4-methyl-,1,1-dimethylethyl ester
• CAS No: 872850-30-1
• MF: C₁₃H₂₂N₂O₂
• MW: 238.325983524323
• MDL: MFCD22552638
• CID: 1871739
• PubChem ID: 66660780
• Update Time: 2025-04-21

1-Piperidinecarboxylic acid, 4-(cyanomethyl)-4-methyl-,1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 4-(cyanomethyl)-4-methyl-,1,1-dimethylethyl ester
• tert-butyl 4-(cyanomethyl)-4-methylpiperidine-1-carboxylate
• PRMYRRODTPOYIU-UHFFFAOYSA-N
• XJB85030
• tert-butyl 4-cyanomethyl-4-methylpiperidine-1-carboxylate
• AS-78168
• tert-butyl4-(cyanomethyl)-4-methylpiperidine-1-carboxylate
• 1,1-Dimethylethyl 4-(cyanomethyl)-4-methyl-1-piperidinecarboxylate
• CS-0145690
• DTXSID301165606
• 872850-30-1
• 4-cyanomethyl-4-methylpiperidine-1-carboxylic acid tert-butyl ester
• DB-344216
• SCHEMBL344867
• Y11424

• MDL： MFCD22552638
• Inchi： 1S/C13H22N2O2/c1-12(2,3)17-11(16)15-9-6-13(4,5-8-14)7-10-15/h5-7,9-10H2,1-4H3
• InChI Key： PRMYRRODTPOYIU-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C)(CC#N)CC1)=O

Computed Properties

• Exact Mass: 238.168127949Da
• Monoisotopic Mass: 238.168127949Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 53.3Ų